Cas no 24809-90-3 (D-Alanine,N-(aminocarbonyl)-)

D-Alanine,N-(aminocarbonyl)- structure
D-Alanine,N-(aminocarbonyl)- structure
Product Name:D-Alanine,N-(aminocarbonyl)-
CAS No:24809-90-3
MF:C4H8N2O3
MW:132.117920875549
CID:240979
Update Time:2024-01-26

D-Alanine,N-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Alanine,N-(aminocarbonyl)-
    • N-carbamyl-D-alanine
    • Alanine,N-carbamoyl-, D- (8CI)
    • D-2-Ureidopropionic acid
    • N-Carbamoyl-(R)-alanine
    • N-Carbamoyl-D-alanine
    • D-Alanine, N-(aminocarbonyl)- (9CI)
    • D-Alanine, N-(aminocarbonyl)-
    • Inchi: 1S/C4H8N2O3/c1-2(3(7)8)6-4(5)9/h2H,1H3,(H,7,8)(H3,5,6,9)/t2-/m1/s1
    • InChI Key: LUSWEUMSEVLFEQ-UWTATZPHSA-N
    • SMILES: C(O)(=O)[C@@H](C)NC(N)=O

Computed Properties

  • Exact Mass: 132.05354
  • Monoisotopic Mass: 132.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 304.2±34.0 °C(Predicted)
  • PSA: 92.42
  • pka: 3.89±0.10(Predicted)
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